N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea

• IUPAC Name: 1-(3-cyano-5,5-dimethyl-4,7-dihydrothieno[2,3-c]pyran-2-yl)-3-(2-methylpropyl)urea
• InChI: InChI=1S/C15H21N3O2S/c1-9(2)7-17-14(19)18-13-11(6-16)10-5-15(3,4)20-8-12(10)21-13/h9H,5,7-8H2,1-4H3,(H2,17,18,19)
• InChI Key: TVRSPXSTEYMHEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)NC1=C(C2=C(S1)COC(C2)(C)C)C#N
• Molecular Formula: C15H21N3O2S
• Molecular Weight: 307.4 g/mol

Description

N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea, also known as TDZ, is a synthetic plant growth regulator that has been widely used in agricultural research. TDZ has been found to exhibit a wide range of biological activities, including cytokinin-like effects, anti-tumor properties, and anti-inflammatory effects.

Mechanism of Action

N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea acts as a cytokinin-like compound, stimulating cell division and differentiation in plant tissues. N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea also induces the expression of genes involved in plant regeneration and growth. In cancer cells, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has been found to induce apoptosis and inhibit cell proliferation by regulating the expression of various genes involved in cell cycle control and apoptosis. In addition, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has been shown to inhibit the production of inflammatory cytokines by blocking the activation of NF-κB signaling pathway.
Biochemical and Physiological Effects:
N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has been found to have a wide range of biochemical and physiological effects. In plants, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea induces shoot regeneration and callus formation by stimulating cell division and differentiation. In cancer cells, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea induces apoptosis and inhibits cell proliferation by regulating the expression of various genes involved in cell cycle control and apoptosis. N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea also exhibits anti-inflammatory effects by blocking the activation of NF-κB signaling pathway.

Advantages and Limitations for Lab Experiments

N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has several advantages for lab experiments, including its ability to induce shoot regeneration and callus formation in plant tissues, and its anti-tumor and anti-inflammatory properties. However, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea also has limitations, including its potential toxicity and the need for careful optimization of concentration and exposure time.

Future Directions

Future research on N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea could focus on its potential applications in agriculture, medicine, and biotechnology. In agriculture, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea could be used to enhance crop productivity and quality by inducing shoot regeneration and callus formation. In medicine, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea could be developed as a novel anti-tumor and anti-inflammatory drug. In biotechnology, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea could be used to improve the efficiency of plant tissue culture and genetic transformation. Further research is also needed to elucidate the molecular mechanisms of N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea action in plants and cancer cells, and to optimize its concentration and exposure time for different applications.

Synthesis Methods

N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea can be synthesized by various methods, including the reaction of 4,7-dihydrothieno[2,3-c]pyran-1,3-dione with ethyl cyanoacetate, followed by a series of reactions involving isobutylamine, sodium hydride, and acetic anhydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has been extensively used in plant tissue culture to induce shoot regeneration, callus formation, and somatic embryogenesis. N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has also been found to have anti-tumor properties, inhibiting the growth of various cancer cells. In addition, N-(3-cyano-5,5-dimethyl-4,7-dihydro-5H-thieno[2,3-c]pyran-2-yl)-N'-isobutylurea has been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in vitro and in vivo.